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Compound of Interest

Compound Name: 2-Methoxyhexane

Cat. No.: B15478497

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight of 2-
Methoxyhexane. It details the theoretical calculation based on its molecular formula and
outlines a standard experimental protocol for its determination using Gas Chromatography-
Mass Spectrometry (GC-MS). This document is intended to serve as a practical resource for

professionals in research and development.

Theoretical Molecular Weight

The molecular weight of a compound is a fundamental chemical property, representing the
mass of one mole of that substance. It is calculated by summing the atomic weights of all
atoms present in its molecular formula.

Molecular Formula

The molecular formula for 2-Methoxyhexane has been established as:
C_7H_160[1][2]

This indicates that each molecule of 2-Methoxyhexane is composed of seven carbon atoms,
sixteen hydrogen atoms, and one oxygen atom.

Atomic and Molecular Weight Calculation
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The molecular weight is calculated using the standard atomic weights of the constituent
elements. The values used in this calculation are presented in the table below.

Standard )
. . . Total Atomic
Element Symbol Quantity Atomic Weight .
Weight (amu)

(amu)
Carbon C 7 12.011 84.077
Hydrogen H 16 1.008 16.128
Oxygen o} 1 15.999 15.999

Total 116.204

Based on this, the calculated molecular weight of 2-Methoxyhexane is 116.20 g/mol [1].

Experimental Determination of Molecular Weight

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique used to
separate, identify, and quantify individual chemical compounds within a sample. It is a highly
accurate method for determining the molecular weight of volatile and semi-volatile organic
compounds like 2-Methoxyhexane.

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)

This protocol outlines the standard procedure for determining the molecular weight of 2-
Methoxyhexane.

Objective: To determine the molecular weight of a 2-Methoxyhexane sample by identifying its
molecular ion peak using GC-MS.

Materials:
e 2-Methoxyhexane sample

» High-purity solvent (e.g., hexane or dichloromethane) for sample dilution
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Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) system

Helium (or other suitable inert carrier gas)

Syringe for sample injection

Vials for sample preparation
Methodology:

o Sample Preparation: Prepare a dilute solution of the 2-Methoxyhexane sample in a suitable
volatile solvent. The concentration should be optimized to avoid column overloading.

e GC-MS System Setup:

o Gas Chromatograph (GC):

Injector: Set the injector port to a temperature high enough to ensure rapid volatilization
of the sample without thermal degradation.

» Column: Select a capillary column with a stationary phase appropriate for the separation
of nonpolar to moderately polar compounds. A common choice would be a
polydimethylsiloxane-based column.

= Oven Program: Implement a temperature program that starts at a low temperature to
trap the analyte at the head of the column, followed by a gradual ramp to a higher
temperature to ensure elution.

» Carrier Gas: Use an inert carrier gas, typically helium, at a constant flow rate.
o Mass Spectrometer (MS):
» |onization Source: Utilize Electron lonization (El) as the method for ion generation.

= Mass Analyzer: A quadrupole mass analyzer is commonly used for its robustness and
speed.

» Detector: An electron multiplier is used to detect the ions.
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o Sample Injection: Inject a small, precise volume of the prepared sample into the GC injector.

o Gas Chromatography Separation: The volatilized sample is carried by the carrier gas through
the GC column. The separation of components is based on their differential partitioning
between the mobile (carrier gas) and stationary phases. 2-Methoxyhexane will elute from
the column at a specific retention time.

e Mass Spectrometry Analysis:

o lonization: As the 2-Methoxyhexane molecules elute from the GC column, they enter the
ion source of the mass spectrometer, where they are bombarded with high-energy
electrons. This process removes an electron from the molecule, forming a positively
charged molecular ion (M+e).

o Mass Analysis: The ions are then accelerated into the mass analyzer, which separates
them based on their mass-to-charge ratio (m/z).

o Detection: The separated ions are detected, and their abundance is recorded.

o Data Analysis: The output from the MS detector is a mass spectrum, which is a plot of ion
abundance versus m/z. The molecular weight of 2-Methoxyhexane is determined by
identifying the molecular ion peak (M+¢) in the mass spectrum. This peak will correspond to
the intact molecule with a single positive charge and will have an m/z value equal to the
molecular weight of the compound.

Logical Workflow for Molecular Weight Determination by
GC-MS

The following diagram illustrates the logical workflow of determining the molecular weight of 2-
Methoxyhexane using Gas Chromatography-Mass Spectrometry.

Gas Chromatography Mass Spectrometry Data Analysis

y
Sample Preparation M—» Elution =] Mass Analysis (Quadrupole) s Detection 74-»‘ Generate Mass Spectrum }—»‘ Identify Molecular lon Peak (M++) ‘4»‘ Determine Molecular Weight
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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